12alpha-Deoxoscalarin

• Molecular Formula: C27H42O4
• Molecular Weight: 430.6 g/mol
• IUPAC Name: [(1R,5aS,5bR,7aS,11aS,11bR,13S,13aS,13bS)-1-hydroxy-5b,8,8,11a,13a-pentamethyl-1,3,5,5a,6,7,7a,9,10,11,11b,12,13,13b-tetradecahydrophenanthro[2,1-e][2]benzofuran-13-yl] acetate
• InChI: InChI=1S/C27H42O4/c1-16(28)31-21-14-20-25(4)12-7-11-24(2,3)18(25)10-13-26(20,5)19-9-8-17-15-30-23(29)22(17)27(19,21)6/h8,18-23,29H,7,9-15H2,1-6H3/t18-,19-,20+,21-,22+,23+,25-,26-,27+/m0/s1
• InChI Key: IDZDIJBVDDHIIM-XJYMFQQYSA-N
• Isomeric SMILES: CC(=O)O[C@H]1C[C@@H]2[C@]3(CCCC([C@@H]3CC[C@]2([C@H]4[C@]1([C@H]5[C@@H](OCC5=CC4)O)C)C)(C)C)C
• Canonical SMILES: CC(=O)OC1CC2C3(CCCC(C3CCC2(C4C1(C5C(OCC5=CC4)O)C)C)(C)C)C

Description

12alpha-Deoxoscalarin is a scalarane sesterterpenoid. It has a role as a metabolite.

Scientific Research Applications

Cytotoxic Activity and Cancer Research

• Synthesis and Cytotoxicity in Cancer Cells: Research has indicated that derivatives of 12alpha-deoxoartemisinin, which include compounds related to 12alpha-Deoxoscalarin, have shown moderate cytotoxicity against specific cancer cell lines, like P388 and L1210. These compounds have a unique action mechanism, distinct from many traditional cytotoxic compounds used in chemotherapy, inducing significant cell cycle accumulation in the G1 phase (Wu et al., 2001).

Role in Drug Development

• Drug Discovery Perspectives: The development of drugs often involves natural products and derivatives, including compounds like 12alpha-Deoxoscalarin. The historical perspective on drug discovery emphasizes the role of natural products and their derivatives in the advancement of pharmacological therapies (Drews, 2000).

Pharmacodynamics and Pharmacokinetics

• Study of PI3K/mTOR Inhibitors: In the context of understanding the pharmacodynamics and pharmacokinetics of drugs, compounds related to 12alpha-Deoxoscalarin, such as PI3K/mTOR inhibitors, have been studied. These studies provide insights into drug absorption, systemic exposure, and the potential for targeting specific pathways in diseases (Markman et al., 2012).

Ethnopharmacological Trends

• Role in Ethnopharmacology: The ethnopharmacological approach, which includes the study of natural products like 12alpha-Deoxoscalarin, plays a significant role in drug development. This approach bridges traditional medicinal knowledge and modern pharmaceutical research (Gilani & Atta-ur-rahman, 2005).

Bile Acid Biosynthesis

• Impact on Bile Acid Synthesis: Compounds related to 12alpha-Deoxoscalarin have been studied for their role in bile acid biosynthesis, particularly in the expression of enzymes like sterol 12alpha-hydroxylase. This research contributes to understanding the regulation of gene transcription influenced by bile acids (del Castillo-Olivares & Gil, 2000).